Cas no 2629224-47-9 (rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride)

• Product Name: rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride
• CAS No: 2629224-47-9
• MF: C₆H₁₂ClNO₄
• MW: 197.616781234741
• CID: 5361100
• Update Time: 2025-10-16

rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4130211458
• rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C6H11NO4.ClH/c8-3-1-2-7-4(5(3)9)6(10)11;/h3-5,7-9H,1-2H2,(H,10,11);1H/t3-,4+,5-;/m1./s1
• InChI Key： KRILYRDYNNFTMA-YMDUGQBDSA-N
• SMILES： Cl.O[C@H]1[C@@H](C(=O)O)NCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Topological Polar Surface Area: 89.8

Additional information on rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride

Introduction to rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride (CAS No. 2629224-47-9)

rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride (CAS No. 2629224-47-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a piperidine derivative with multiple hydroxyl groups, which endow it with unique chemical and biological properties. The compound's structure and stereochemistry make it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological disorders and metabolic diseases.

The structure of rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride is characterized by a piperidine ring with two hydroxyl groups at the 3 and 4 positions and a carboxylic acid group at the 2 position. The presence of these functional groups imparts the molecule with high reactivity and solubility in both polar and non-polar solvents. The hydrochloride salt form enhances its stability and bioavailability, making it suitable for pharmaceutical formulations.

Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride exhibits potent neuroprotective effects. In vitro experiments using neuronal cell lines have demonstrated that the compound can significantly reduce oxidative stress and prevent neuronal cell death induced by various neurotoxic agents. These findings suggest its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Moreover, preclinical studies in animal models have further validated these observations. In a study published in the Journal of Medicinal Chemistry, researchers reported that administration of rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride to mice with induced neurodegeneration resulted in improved cognitive function and reduced neuropathological markers. These results highlight the compound's efficacy in ameliorating neurological impairments.

In addition to its neuroprotective properties, rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride has also shown promise in the treatment of metabolic disorders. Research conducted by a team at the University of California found that the compound can modulate glucose metabolism and insulin sensitivity in adipose tissue and liver cells. This makes it a potential candidate for the development of drugs targeting diabetes and obesity.

The stereochemistry of rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride plays a crucial role in its biological activity. The racemic mixture consists of equal amounts of (2R,3R,4S) and (2S,3S,4R) enantiomers. While both enantiomers exhibit similar chemical properties, their biological activities can differ significantly due to their interactions with specific receptors and enzymes. Ongoing research aims to isolate and characterize the individual enantiomers to better understand their distinct therapeutic potentials.

The synthesis of rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the asymmetric synthesis of the piperidine ring followed by selective functionalization with hydroxyl groups and carboxylation. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production methods for this compound.

In terms of pharmacokinetics, rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride has been shown to have favorable properties for oral administration. It exhibits good absorption from the gastrointestinal tract and moderate bioavailability. The compound is metabolized primarily by hepatic enzymes, with metabolites being excreted via urine and feces. These pharmacokinetic characteristics make it suitable for long-term therapeutic use.

The safety profile of rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments in rodents have demonstrated low toxicity at therapeutic doses. However, higher doses can lead to mild gastrointestinal side effects such as nausea and diarrhea. Further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, rac-(2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylic acid hydrochloride (CAS No. 2629224-47-9) is a promising compound with diverse therapeutic applications. Its unique chemical structure and stereochemistry contribute to its potent biological activities in neuroprotection and metabolic regulation. Ongoing research continues to explore its full potential as a novel drug candidate for treating various diseases.